Benzyl 3a-((tert-butoxycarbonyl)amino)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
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Overview
Description
The compound is a derivative of amino acids protected with a tert-butyloxycarbonyl (Boc) group . The Boc group is a common protecting group used in organic synthesis. It’s particularly used in the synthesis of peptides, where it prevents unwanted side reactions .
Chemical Reactions Analysis
Boc-protected amino acids can participate in peptide synthesis reactions . They can react with other amino acids or peptides to form larger peptide chains .Scientific Research Applications
Synthesis and Applications of Heterocyclic Compounds
Antioxidant and Anti-inflammatory Agents : Research focused on synthesizing benzofused thiazole derivatives, evaluated for antioxidant and anti-inflammatory activities, highlights the potential therapeutic applications of structurally related compounds. The study demonstrates that certain derivatives possess significant anti-inflammatory and antioxidant activities, suggesting that compounds with similar structures, such as benzyl 3a-((tert-butoxycarbonyl)amino)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate, could be explored for similar biological activities (Raut et al., 2020).
C-N Bond Forming Cross-Coupling Reactions : A review on recyclable copper catalyst systems for C-N bond forming reactions, including those involving pyrrole derivatives, outlines the progress in developing more sustainable and efficient synthesis methods for heterocyclic compounds. This suggests avenues for synthesizing this compound using green chemistry principles (Kantam et al., 2013).
Biologically Active Compounds of Plants : A review comparing the effects of structural differences of selected carboxylic acids on their bioactivity underscores the importance of structural modifications in enhancing biological activities. This reinforces the potential of structurally complex compounds like this compound in exhibiting diverse biological effects (Godlewska-Żyłkiewicz et al., 2020).
Future Directions
Properties
IUPAC Name |
benzyl 3a-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O4/c1-19(2,3)26-17(23)21-20-11-7-10-16(20)12-22(14-20)18(24)25-13-15-8-5-4-6-9-15/h4-6,8-9,16H,7,10-14H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTVRIQBGQZKNST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC12CCCC1CN(C2)C(=O)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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